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Ensuring that all personnel involved in the care and use of laboratory animals are adequately

trained is a cornerstone of a humane and scientifically sound research program. The

Institutional Animal Care and Use Committee (IACUC) is tasked with overseeing and ensuring

compliance with all applicable regulations and guidelines. This document provides detailed

application notes and protocols regarding the training requirements for personnel listed on an

IACUC protocol.

Core Training Requirements
All personnel with direct or indirect contact with live vertebrate animals for research, teaching,

or testing must complete a comprehensive training program. This program is mandated by

federal laws and policies, including the Animal Welfare Act (AWA) and the Public Health

Service (PHS) Policy on Humane Care and Use of Laboratory Animals.[1][2][3][4] The training

is designed to ensure the ethical and humane treatment of animals and to minimize pain and

distress.[4][5][6]

Training is typically structured in a multi-level approach, encompassing foundational

knowledge, species-specific information, and protocol-specific procedures.[2] It is the

responsibility of the Principal Investigator (PI) to ensure that all personnel listed on their

protocol are adequately trained and that their training is documented.[7][8][9]
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Level I: Basic Core Compliance Training
This foundational level is mandatory for all personnel listed on an IACUC protocol, regardless

of their role.[1][2] It provides an overview of the ethical and regulatory framework governing

animal research.

Key Topics:

Federal Laws, Regulations, and Guidelines: This includes the Animal Welfare Act and

Regulations, the Public Health Service (PHS) Policy, and the Guide for the Care and Use of

Laboratory Animals.[2][7][10][11]

The Three Rs (3Rs): In-depth understanding of the principles of Replacement, Reduction,

and Refinement of animal use in research.[6]

IACUC Function and Protocol Review: Understanding the role and responsibilities of the

IACUC, and the process of protocol submission, review, and approval.[4][12]

Occupational Health and Safety: This training covers zoonotic diseases, allergies to

laboratory animals, and other potential hazards associated with animal research.[2][3][13]

Reporting Concerns: Procedures for reporting any concerns regarding animal welfare.[2]

Ethical Issues and Societal Concerns: Discussion of the ethical considerations surrounding

the use of animals in research.[2]

This training is often delivered through online modules, such as those provided by the

Collaborative Institutional Training Initiative (CITI) Program.[1][4][5][14]

Level II: Species-Specific Training
Personnel must receive training specific to the animal species they will be working with.[2][5]

[15] This training ensures that individuals are knowledgeable about the unique biological and

behavioral needs of each species.

Key Topics:
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Biology, Physiology, and Behavior: Understanding the normal biology and behavior of the

species.[2][15]

Proper Handling and Restraint: Techniques for safely and humanely handling and restraining

the animals.[2][15]

Basic Husbandry and Care: Information on appropriate housing, feeding, and environmental

enrichment.[16]

Recognition of Pain and Distress: Ability to identify signs of pain, distress, and illness in the

specific species.[15]

Anesthesia and Analgesia: Species-specific considerations for the use of anesthetics and

analgesics.[15]

Euthanasia: Methods of euthanasia approved for the specific species.[15]

Level III: Procedure-Specific Training and Proficiency
Assessment
This level of training focuses on the specific experimental procedures described in the IACUC

protocol.[2][3] It is crucial that personnel are not only trained but also demonstrate proficiency

in these techniques before performing them independently.[5]

Key Topics:

Aseptic Surgical Techniques: For all personnel involved in survival surgery, training in aseptic

technique is mandatory.[8][16] This includes proper preparation of the animal, the surgeon,

and the surgical environment.

Administration of Substances: Techniques for various routes of administration (e.g., oral

gavage, injections).[3]

Blood Collection: Methods for collecting blood samples.[3]

Euthanasia Techniques: Hands-on training in the specific methods of euthanasia outlined in

the protocol.[5]
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Pre- and Post-procedural Care: Monitoring and care of animals before and after procedures.

[16]

Proficiency can be verified by the Principal Investigator, a qualified designee, or veterinary staff.

[5] Documentation of this proficiency is essential.[9]

Summary of Training Requirements
Training Level Target Audience Core Content

Typical Delivery

Method
Frequency

Level I: Basic

Core Compliance

All personnel

listed on an

IACUC protocol.

Animal welfare

regulations, the

3Rs, IACUC

functions,

occupational

health and

safety, ethics.

Online modules

(e.g., CITI).[1][4]

[5]

Initial training

with refreshers

every 3-4 years.

[1][4][17]

Level II: Species-

Specific

All personnel

with direct animal

contact.

Biology,

handling, care,

pain recognition,

anesthesia, and

euthanasia for

the specific

species.[2][15]

Online modules,

in-person

lectures, and

hands-on

workshops.[15]

Initial training

prior to working

with the species.

Level III:

Procedure-

Specific

Personnel

performing the

specific

techniques.

Detailed

methodology of

experimental

procedures (e.g.,

surgery,

injections, blood

collection).[3][8]

Hands-on

training and

direct

supervision until

proficiency is

demonstrated.[5]

[7]

As needed for

new procedures;

ongoing

proficiency

assessment.

Experimental Protocols: Methodologies for Training
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Protocol 1: Onboarding and Initial Training for New
Personnel

Enrollment in Occupational Health Program: Prior to any animal contact, personnel must

enroll in the institution's Occupational Health and Safety Program.[3]

Completion of Online Core Training: New personnel must complete all required Level I online

training modules (e.g., CITI "Working with the IACUC").[4][5]

Completion of Species-Specific Online Modules: Based on the animal species listed in the

protocol, personnel must complete the relevant online species-specific training.[5][17]

Facility Orientation: A tour of the animal facility is required to familiarize personnel with

facility-specific procedures and emergency plans.[5]

Documentation: All training completion records must be submitted to the IACUC office and

kept on file.[7]

Protocol 2: Hands-On Training and Proficiency
Assessment

Supervised Training: All hands-on procedures must initially be performed under the direct

supervision of the PI or a qualified and experienced individual.[7]

Demonstration of Competency: The trainee must demonstrate proficiency in the technique to

the satisfaction of the supervisor.

Proficiency Certification: The PI or supervisor must formally certify the individual's proficiency

in writing.[5] This documentation should be maintained in the laboratory's training records.[9]

Independent Work: Only after proficiency has been certified may the individual perform the

procedure independently.[7]

Ongoing Assessment: The PI is responsible for the ongoing assessment of competency for

all personnel.

Protocol 3: Documentation of Training
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Centralized Records: The IACUC office will maintain records of all completed formal training

(e.g., CITI courses, facility orientation).[9]

Laboratory Training Records: The PI must maintain a detailed training log for each person

listed on their protocol.[18] This log should document all hands-on training and proficiency

assessments for specific procedures.[19]

Protocol-Specific Training Description: The IACUC protocol application must describe the

qualifications and training of all personnel for the specific procedures they will perform.[8]

Visualizing the IACUC Training Workflow
The following diagram illustrates the typical workflow for fulfilling IACUC training requirements.
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Phase 1: Pre-Protocol Approval

Phase 2: Post-Protocol Approval / Pre-Animal Work

New Personnel Identified
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Complete Level I:
Core Compliance Training

(e.g., CITI)

Step 2

Complete Level II:
Species-Specific Online Modules

Step 3

Add Personnel to
IACUC Protocol

Step 4

Attend Facility
Orientation

Complete Level III:
Supervised Hands-On

Procedure-Specific Training

Step 5

Proficiency Assessment
by PI or Designee

Step 6 Not Yet Proficient

Authorized for
Independent Animal Work

Proficient

Document All Training
and Proficiency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Training Requirements for Personnel on an IACUC
Protocol: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139117#training-requirements-for-personnel-listed-
on-an-iacuc-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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